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Compound of Interest

Compound Name:
1,4-Diaminobutane

dihydrochloride

Cat. No.: B013462 Get Quote

Core Chemical Data
1,4-Diaminobutane dihydrochloride is an aliphatic diamine salt.[1] It is a synthetic organic

compound that presents as a white to almost white crystalline powder.[1][2] The key

quantitative data for this compound are summarized below.

Property Value

Molecular Weight 161.07 g/mol [2][3][4][5]

CAS Number 333-93-7[1][2][3][6]

Molecular Formula C4H14Cl2N2[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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